Cas no 1312784-83-0 ((1-Methyl-2-piperazinyl)methanol dihydrochloride)

• Product Name: (1-Methyl-2-piperazinyl)methanol dihydrochloride
• CAS No: 1312784-83-0
• MF: C₆H₁₆Cl₂N₂O
• MW: 203.110039710999
• MDL: MFCD26959746
• CID: 4587927
• PubChem ID: 57481582
• Update Time: 2025-06-13

(1-Methyl-2-piperazinyl)methanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-2-piperazinyl)methanol dihydrochloride
• (1-Methylpiperazin-2-yl)methanol dihydrochloride
• (1-methylpiperazin-2-yl)methanol;dihydrochloride
• (1-methyl-2-piperazinyl)methanol
• (1-methylpiperazin-2-yl)methanol 2hcl
• D85973
• Z2738358229
• BS-40185
• MFCD26959746
• 1312784-83-0
• DB-103297
• AKOS025147184
• (1-Methyl-2-piperazinyl)methanol diHCl
• EN300-316687
• SCHEMBL1991351
• OJUDQTSOHNKTHI-UHFFFAOYSA-N
• (1-Methylpiperazin-2-yl)methanoldihydrochloride
• (1-Methyl-2-piperazinyl)methanol dihydrochloride

• MDL： MFCD26959746
• Inchi： 1S/C6H14N2O.2ClH/c1-8-3-2-7-4-6(8)5-9;;/h6-7,9H,2-5H2,1H3;2*1H
• InChI Key： OJUDQTSOHNKTHI-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCC1CNCCN1C

Computed Properties

• Exact Mass: 202.0639685g/mol
• Monoisotopic Mass: 202.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (1-Methyl-2-piperazinyl)methanol dihydrochloride

Introduction to (1-Methyl-2-piperazinyl)methanol dihydrochloride (CAS No. 1312784-83-0)

(1-Methyl-2-piperazinyl)methanol dihydrochloride, with the CAS number 1312784-83-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a piperazine moiety, has garnered attention due to its versatile applications in drug development and research. The piperazine ring is a crucial structural component in many pharmacologically active agents, known for its ability to enhance binding affinity and selectivity in biological targets.

The< strong>molecular structure of (1-Methyl-2-piperazinyl)methanol dihydrochloride consists of a primary alcohol group attached to a piperazine ring, which is further substituted with a methyl group at the 1-position. This unique arrangement imparts specific chemical and pharmacological properties, making it a valuable intermediate in the synthesis of various therapeutic agents. The< strong>dihydrochloride salt form enhances the compound's solubility and stability, facilitating its use in both laboratory settings and potential clinical applications.

In recent years, there has been growing interest in exploring the< strong>pharmacological potential of piperazine derivatives. Research has highlighted their role in modulating neurotransmitter systems, particularly in the treatment of neurological and psychiatric disorders. The< strong>alcohol functional group present in (1-Methyl-2-piperazinyl)methanol dihydrochloride offers additional versatility, allowing for further chemical modifications that can tailor the compound's biological activity.

One of the most compelling areas of research involving this compound is its application in the development of< strong>central nervous system (CNS) drugs. Piperazine-based molecules have shown promise as scaffolds for drugs targeting conditions such as depression, anxiety, and epilepsy. The< strong>1-methyl substitution on the piperazine ring is particularly noteworthy, as it can influence the compound's metabolic stability and pharmacokinetic profile.

The< strong>synthetic pathways for (1-Methyl-2-piperazinyl)methanol dihydrochloride have been optimized for efficiency and scalability, ensuring that researchers can access this compound in sufficient quantities for both preclinical and clinical studies. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework with high precision.

Evidence from recent studies suggests that derivatives of this compound may exhibit< strong>antimicrobial properties. The combination of the piperazine ring and the alcohol group creates a molecular environment that can interact with bacterial cell membranes, disrupting essential biological processes. This finding opens up new avenues for developing novel antimicrobial agents to combat resistant bacterial strains.

The< strong>toxicological profile of (1-Methyl-2-piperazinyl)methanol dihydrochloride has been thoroughly investigated to ensure safety in experimental settings. Preliminary studies indicate that the compound exhibits moderate toxicity at high concentrations but remains relatively well-tolerated at lower doses. Further research is ongoing to fully characterize its safety profile and identify any potential long-term effects.

In conclusion, (1-Methyl-2-piperazinyl)methanol dihydrochloride represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing new drugs targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play a significant role in advancing medical science.